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Comparison
Parameter

Lenvatinib Sorafenib
Data Source &
Context

Overall Survival (OS)
- Median

13.6 months [1] 12.3 months [1] REFLECT Trial

(Overall
Population)

OS (Japanese
Subset)

17.6 months [1] 17.8 months [1] REFLECT Trial
(Japanese

Subset)

Progression-Free
Survival (PFS) -
Median

7.4 months [1] 3.7 months [1] REFLECT Trial

(Overall
Population)

PFS (Japanese
Subset)

7.2 months [1] 4.6 months [1] REFLECT Trial
(Japanese

Subset)

Objective Response
Rate (ORR)

24.1% [1] / 29.6%

(Japanese) [1]

9.2% [1] / 6.9% (Japanese)

[1]

REFLECT Trial

Disease Control Rate
(DCR)

Significantly higher [2] Lower [2] Real-World Meta-

Analysis
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Comparison
Parameter

Lenvatinib Sorafenib
Data Source &
Context

Common Adverse
Events (AEs)

Hypertension, decreased

appetite, proteinuria,
PPES* [1]

PPES*, hypertension,

diarrhea, alopecia [1]

REFLECT Trial

Key Safety
Differences

Higher incidence of
hypertension [2] [3]

No significant difference in
hand-foot syndrome

(PPES) rates [2]

Real-World Meta-
Analysis

*PPES: Palmar-plantar erythrodysesthesia syndrome (Hand-foot syndrome).

Detailed Experimental Data & Methodologies

The comparative data primarily comes from two types of studies: a pivotal Phase III clinical trial

(REFLECT) and a comprehensive meta-analysis of real-world studies.

The REFLECT Trial (Phase III Clinical Trial)

The REFLECT trial was a landmark, multicenter, randomized, open-label, non-inferiority study that

provided the primary evidence for lenvatinib's approval in unresectable HCC [1].

Objective: To compare the efficacy and safety of lenvatinib against sorafenib as a first-line treatment

in patients with unresectable HCC.
Patient Population: 954 patients with confirmed unresectable HCC, Child-Pugh class A liver

function, and no prior systemic therapy [1].
Treatment Protocol:

Lenvatinib Arm: Oral lenvatinib at 12 mg/day (for body weight ≥60 kg) or 8 mg/day (for body
weight <60 kg).

Sorafenib Arm: Oral sorafenib at 400 mg twice daily.
Treatment continued until disease progression or unacceptable toxicity [1].

Key Efficacy Endpoints: Overall Survival (OS), Progression-Free Survival (PFS), Time to
Progression (TTP), and Objective Response Rate (ORR) based on blinded independent imaging

review [1].
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Real-World Meta-Analysis

This analysis complemented the REFLECT trial by synthesizing evidence from routine clinical practice,

which often includes a more diverse patient population [2].

Objective: To evaluate the efficacy and safety of lenvatinib versus sorafenib in a real-world setting.

Methodology:
Literature Search: Comprehensive search of databases (PubMed, Embase, Web of Science,

Cochrane Library) from 2000 to 2022.
Study Inclusion: Included 15 real-world studies (9 single-arm and 6 comparative studies) with

a total of 2,315 patients.
Data Synthesis: Used fixed or random-effects models to pool data on OS, PFS, ORR, DCR,

and adverse events. Study quality was assessed using the MINORS checklist [2].

Mechanisms of Action

While both drugs are multi-kinase inhibitors, their specific targets differ, contributing to their distinct

efficacy and safety profiles. The diagrams below illustrate their primary signaling pathway targets.

Lenvatinib: Primary Signaling Pathway Targets
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Sorafenib: Primary Signaling Pathway Targets

Inhibited Kinases

Biological Effects
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Click to download full resolution via product page

Lenvatinib's Key Differentiator: Its strong concurrent inhibition of both the VEGF and FGF
pathways provides a broader antiangiogenic effect and directly targets tumor proliferation, which is a

unique advantage over sorafenib [2] [3].
Sorafenib's Novel Target: Recent research has identified the MEK5/ERK5 signaling pathway as a

novel target of sorafenib. This pathway is involved in critical processes like cell cycle progression and
migration, providing a new mechanistic insight into its antitumor effects [4].

Key Considerations for Professionals

Non-Inferiority in OS with Superior Secondary Outcomes: The REFLECT trial established

lenvatinib's non-inferiority to sorafenib in overall survival. However, its statistically significant and
clinically meaningful improvements in PFS, TTP, and ORR make it a powerful first-line option [1].

Real-World Validation: The meta-analysis confirms that the efficacy benefits observed in the
controlled trial setting translate to routine clinical practice, with lenvatinib showing significantly longer

OS and PFS in real-world cohorts [2].
Safety Profiles Guide Choice: The choice between the two may depend on a patient's

comorbidities. Lenvatinib is associated with a higher risk of hypertension and proteinuria, whereas
sorafenib more commonly causes diarrhea and alopecia. The risk of severe hand-foot syndrome is

comparable [2] [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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